![molecular formula C7H16N2O2S B8568715 1-Methanesulfonyl-3,5-dimethylpiperazine CAS No. 1032759-32-2](/img/structure/B8568715.png)
1-Methanesulfonyl-3,5-dimethylpiperazine
Overview
Description
1-Methanesulfonyl-3,3-dimethylpiperazine is a chemical compound with the CAS Number: 141923-89-9 . It has a molecular weight of 192.28 . The IUPAC name for this compound is 3,3-dimethyl-1-(methylsulfonyl)piperazine .
Molecular Structure Analysis
The InChI code for 1-Methanesulfonyl-3,3-dimethylpiperazine is 1S/C7H16N2O2S/c1-7(2)6-9(5-4-8-7)12(3,10)11/h8H,4-6H2,1-3H3 . This provides a unique identifier for the molecular structure of the compound.Physical and Chemical Properties Analysis
1-Methanesulfonyl-3,3-dimethylpiperazine is a powder . It has a melting point of 103-106 degrees Celsius . The compound should be stored at a temperature of 4 degrees Celsius .Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
CAS No. |
1032759-32-2 |
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Molecular Formula |
C7H16N2O2S |
Molecular Weight |
192.28 g/mol |
IUPAC Name |
3,5-dimethyl-1-methylsulfonylpiperazine |
InChI |
InChI=1S/C7H16N2O2S/c1-6-4-9(12(3,10)11)5-7(2)8-6/h6-8H,4-5H2,1-3H3 |
InChI Key |
CMJFVJZYTQPKDI-UHFFFAOYSA-N |
Canonical SMILES |
CC1CN(CC(N1)C)S(=O)(=O)C |
Origin of Product |
United States |
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